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Compound of Interest

Compound Name: GSK3368715 hydrochloride

Cat. No.: B10823057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK3368715, also known as EPZ019997, is a first-in-class, orally active, potent, and selective

inhibitor of Type I protein arginine methyltransferases (PRMTs).[1][2] It functions as a reversible

and S-adenosyl-L-methionine (SAM) uncompetitive inhibitor, targeting PRMT1, PRMT3,

PRMT4, PRMT6, and PRMT8.[3][4] Dysregulation of Type I PRMTs is implicated in various

cancers, making them attractive therapeutic targets.[5][6] GSK3368715 induces anti-

proliferative effects across a broad range of hematological and solid tumor cell lines by altering

arginine methylation states on numerous substrates.[7]

The primary mechanism of action involves the inhibition of the formation of asymmetric

dimethylarginine (ADMA), leading to an accumulation of monomethylarginine (MMA) and

symmetric dimethylarginine (SDMA).[6] This shift in methylation patterns affects various cellular

processes, including gene expression, RNA metabolism, DNA damage response, and signal

transduction pathways.[5][6]

Data Presentation
Enzymatic Inhibitory Activity
GSK3368715 hydrochloride demonstrates potent inhibition of several Type I PRMT enzymes,

with low nanomolar IC50 values.
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Target Enzyme IC50 (nM)

PRMT1 3.1

PRMT8 1.7

PRMT6 5.7

PRMT4 (CARM1) 1148

PRMT3 48

Table 1: In vitro enzymatic inhibitory activity of

GSK3368715 against various PRMT isoforms.

[3][4]

Cellular Proliferation and Viability
GSK3368715 has shown significant anti-proliferative activity in a wide array of cancer cell lines.

The sensitivity to the compound is cell-line dependent.

Cell Line Cancer Type IC50 / gIC50 (nM) Notes

Toledo
Diffuse Large B-cell

Lymphoma
59

Exhibits a cytotoxic

response.

HCT-116 Colon Carcinoma 38,250 (38.25 µM)
Assessed by CCK-8

assay.

Various
Pancreatic, Breast,

Renal
Not specified

Significant tumor

growth reduction in

xenograft models.

Table 2: Cellular anti-

proliferative activity of

GSK3368715 in

selected cancer cell

lines.[3]
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It has been reported that GSK3368715 shows 50% or more growth inhibition in the majority of

249 cancer cell lines tested, representing 12 different tumor types.[3][4] Lymphoma, breast

cancer, and multiple myeloma cell lines are among the most sensitive.
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Preparation

Treatment

Analysis

Prepare GSK3368715
Stock Solution (in DMSO)

Perform Serial Dilution
of GSK3368715

Seed Cells in
Multi-well Plates

Treat Cells with
Varying Concentrations

Incubate for
Desired Duration
(e.g., 72 hours)

Cell Viability Assay
(MTT, MTS, or WST-1)
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Arginine Methylation

(e.g., anti-ADMA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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